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Compound of Interest

Compound Name: 6-Chloropiperonyl alcohol

Cat. No.: B2620531 Get Quote

The responsible management of chemical waste is a cornerstone of laboratory safety and

environmental stewardship. For researchers and drug development professionals,

understanding the specific disposal protocols for each chemical is not just a matter of

compliance, but a critical component of a robust safety culture. This guide provides a detailed,

step-by-step procedure for the proper disposal of 6-Chloropiperonyl alcohol, ensuring the

safety of laboratory personnel and the protection of our environment.

Hazard Profile of 6-Chloropiperonyl Alcohol:
Understanding the Risks
Before handling any chemical, a thorough understanding of its potential hazards is essential. 6-
Chloropiperonyl alcohol (CAS No. 2591-25-5) is a halogenated organic compound with the

molecular formula C₈H₇ClO₃.[1][2][3] Its hazard profile, as identified by the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), indicates that it:

Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

May cause respiratory irritation[1][2]

Due to its chlorinated nature, 6-Chloropiperonyl alcohol is categorized as a halogenated

organic waste.[4][5][6] This classification is critical as it dictates the specific disposal pathway

required to prevent environmental contamination and ensure regulatory compliance.
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Halogenated organic compounds are often more toxic and persistent in the environment than

their non-halogenated counterparts, necessitating specialized disposal methods such as high-

temperature incineration.[5]

For a quick reference, the key properties and hazards of 6-Chloropiperonyl alcohol are

summarized in the table below.

Property Value Source

Chemical Name 6-Chloropiperonyl alcohol [2]

CAS Number 2591-25-5 [1][2]

Molecular Formula C₈H₇ClO₃ [1][2]

Molecular Weight 186.59 g/mol [1][2]

Physical Appearance Solid [7]

Melting Point 73-74 °C [2]

GHS Hazard Statements H315, H319, H335 [1][2]

Hazard Class Halogenated Organic Waste [4][5][6]

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of 6-Chloropiperonyl alcohol is a multi-step process that begins the

moment the chemical is deemed waste. Adherence to this workflow is crucial for maintaining a

safe and compliant laboratory environment.

Step 1: Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before handling waste 6-Chloropiperonyl alcohol, ensure you are wearing the appropriate

Personal Protective Equipment (PPE).[4] This is your first line of defense against chemical

exposure.

Eye Protection: Wear chemical safety goggles.
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Hand Protection: Use nitrile gloves.

Body Protection: A lab coat is mandatory.

Foot Protection: Ensure you are wearing closed-toe shoes.

All handling of 6-Chloropiperonyl alcohol waste should be conducted within a certified

chemical fume hood to minimize the risk of inhalation.[4][8]

Step 2: Waste Segregation - The "Golden Rule" of
Chemical Disposal
The cardinal rule of chemical waste management is proper segregation. Never mix

incompatible waste streams. 6-Chloropiperonyl alcohol waste must be collected in a

designated container for halogenated organic waste.[4][5][6][9]

DO NOT mix with non-halogenated organic solvents.

DO NOT mix with aqueous waste, acids, or bases.

DO NOT dispose of down the drain.[4][9]

Cross-contamination of waste streams can lead to dangerous chemical reactions and

significantly complicates the disposal process.

Step 3: Containerization - Choosing the Right Vessel
Select a waste container that is compatible with halogenated organic compounds. High-density

polyethylene (HDPE) containers are a suitable choice.[10]

The container must be in good condition, with no leaks or cracks.

It must have a tightly sealing cap to prevent the release of vapors.[6][9][11]

The container should be stored in a designated satellite accumulation area within the

laboratory.[6]

Step 4: Labeling - Clear and Compliant Communication
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Proper labeling is a regulatory requirement and a critical safety measure.[11][12] The waste

container for 6-Chloropiperonyl alcohol must be clearly labeled with:

The words "Hazardous Waste".

The full chemical name: "6-Chloropiperonyl alcohol".

The specific hazards associated with the chemical (e.g., "Irritant").

The date accumulation of waste began.

Your institution's Environmental Health and Safety (EHS) department may provide pre-printed

hazardous waste labels.

Step 5: Temporary Storage - Safe Accumulation in the
Lab
Waste containers should be stored in a designated, well-ventilated satellite accumulation area,

away from sources of ignition and incompatible materials.[6][8][11] The container must remain

closed at all times, except when adding waste.[6][9]

Step 6: Final Disposal - Professional Removal and
Treatment
Once the waste container is full or has reached its designated accumulation time limit, it must

be transferred to your institution's central hazardous waste management facility. From there, it

will be transported by a licensed hazardous waste disposal company for final treatment, which

for halogenated organic compounds, is typically high-temperature incineration.[5]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance overview of the disposal process, the following flowchart

illustrates the key decision points and actions required.
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Caption: Decision workflow for the proper disposal of 6-Chloropiperonyl alcohol.
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Regulatory Compliance: Adhering to EPA and OSHA
Standards
The procedures outlined in this guide are grounded in the regulations set forth by the

Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration

(OSHA).

EPA's Resource Conservation and Recovery Act (RCRA): This federal law governs the

management of hazardous waste from "cradle to grave," meaning from its generation to its

final disposal.[13][14] The segregation, labeling, and disposal of 6-Chloropiperonyl alcohol
as a hazardous waste are mandated under RCRA. The specific regulations are detailed in

Title 40 of the Code of Federal Regulations (CFR), parts 260-273.[15][16]

OSHA's Laboratory Standard (29 CFR 1910.1450): This standard ensures the protection of

laboratory workers from hazardous chemicals.[12][17][18] It requires employers to develop a

Chemical Hygiene Plan (CHP) that includes procedures for safe handling and disposal of

hazardous chemicals, as well as providing appropriate training and personal protective

equipment to employees.[17][19]

By following the procedures in this guide, your laboratory will be in compliance with these key

federal regulations, fostering a safer working environment and minimizing environmental

impact.

Conclusion: A Commitment to Safety and
Sustainability
The proper disposal of 6-Chloropiperonyl alcohol is a critical responsibility for all laboratory

personnel. By understanding its hazards, adhering to a strict disposal workflow, and complying

with federal regulations, we can ensure that our scientific pursuits do not come at the cost of

safety or environmental integrity. This commitment to responsible chemical management is not

just good practice; it is an integral part of ethical scientific conduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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